Cas no 2229197-98-0 (3-(2-chloro-6-methoxyphenyl)-2-methoxypropanoic acid)

• Product Name: 3-(2-chloro-6-methoxyphenyl)-2-methoxypropanoic acid
• CAS No: 2229197-98-0
• MF: C₁₁H₁₃ClO₄
• MW: 244.671522855759
• CID: 6008550
• PubChem ID: 165835746
• Update Time: 2025-05-26

3-(2-chloro-6-methoxyphenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-methoxyphenyl)-2-methoxypropanoic acid
• 2229197-98-0
• EN300-1976923

• Inchi： 1S/C11H13ClO4/c1-15-9-5-3-4-8(12)7(9)6-10(16-2)11(13)14/h3-5,10H,6H2,1-2H3,(H,13,14)
• InChI Key： WBMOCNVRZLQTLI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1CC(C(=O)O)OC)OC

Computed Properties

• Exact Mass: 244.0502366g/mol
• Monoisotopic Mass: 244.0502366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(2-chloro-6-methoxyphenyl)-2-methoxypropanoic acid

Comprehensive Overview of 3-(2-chloro-6-methoxyphenyl)-2-methoxypropanoic acid (CAS No. 2229197-98-0)

3-(2-chloro-6-methoxyphenyl)-2-methoxypropanoic acid (CAS No. 2229197-98-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloro and methoxy substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways. The compound's CAS number 2229197-98-0 serves as a critical identifier in regulatory and scientific databases, ensuring precise communication across industries.

In recent years, the demand for 3-(2-chloro-6-methoxyphenyl)-2-methoxypropanoic acid has surged due to its relevance in developing small-molecule therapeutics. With the rise of personalized medicine and targeted drug delivery, this compound's role in creating enzyme inhibitors and receptor modulators has become a hot topic. Online searches frequently include queries like "CAS 2229197-98-0 applications" or "synthesis of 3-(2-chloro-6-methoxyphenyl) derivatives," reflecting growing interest among chemists and pharmacologists. Its methoxypropanoic acid backbone also aligns with trends in green chemistry, as researchers seek sustainable synthetic routes.

The compound's chemical stability and solubility profile make it suitable for diverse formulations. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize 3-(2-chloro-6-methoxyphenyl)-2-methoxypropanoic acid, ensuring high purity for industrial use. Discussions on platforms like ResearchGate often highlight its compatibility with cross-coupling reactions, a key area in modern organic synthesis. Additionally, its chlorophenyl moiety is frequently explored in structure-activity relationship (SAR) studies, addressing questions like "how does chloro-substitution affect bioavailability?"—a trending search phrase.

From an SEO perspective, content around CAS 2229197-98-0 benefits from integrating terms like "high-purity intermediates" or "pharmaceutical building blocks," which resonate with B2B audiences. The compound's association with crop protection chemicals also taps into searches related to sustainable agriculture. As regulatory frameworks evolve, documentation of its environmental impact and degradation pathways remains a priority, further driving scholarly and commercial inquiries.

In summary, 3-(2-chloro-6-methoxyphenyl)-2-methoxypropanoic acid exemplifies the intersection of innovation and practical utility in chemical sciences. Its versatility underscores why it ranks highly in patent filings and academic publications, solidifying its place as a cornerstone in advanced research and industrial applications.